Methyldioxy, trichloro-

• CAS No.: 69884-58-8
• Molecular Formula: CCl3O2
• Molecular Weight: 150.36 g/mol
• InChI: InChI=1S/CCl3O2/c2-1(3,4)6-5
• InChI Key: AMITWKPSRSBCJV-UHFFFAOYSA-N
• SMILES: C(O[O])(Cl)(Cl)Cl
• Synonyms: trichloromethylperoxy radical

Description

Methyldioxy, trichloro- (CAS 69884-58-8), also known as trichloromethylperoxy radical (CCl₃O₂•), is a reactive chlorinated peroxy radical characterized by a trichloromethyl group bonded to an oxygen dimer . This compound is structurally distinct due to its radical nature, which confers high reactivity and short environmental persistence.

Comparison with Similar Compounds

Key Research Findings

Sulfation Rates: Trichlorophenols exhibit sulfation rates comparable to DHEA, suggesting metabolic detoxification .

Environmental Presence : Trichlorobenzenes and chloroform are prioritized pollutants due to persistence and toxicity .

Herbicidal Analogues: Phenoxy herbicides like 2,4,5-T share chlorination patterns but differ in functional groups and applications .

Q & A

Basic Research Questions

Q. What analytical techniques are recommended for quantifying Methyldioxy, Trichloro- in environmental samples?

• Methodology : Gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-tandem mass spectrometry (LC-MS/MS) are optimal for detecting chlorinated compounds at trace levels. Calibration curves should be prepared using certified reference standards (e.g., methoxychlor analogs from ). Ensure proper sample preparation, such as solid-phase extraction for aqueous matrices or Soxhlet extraction for soil. Internal standards (e.g., deuterated chloroform, as in ) improve quantification accuracy. Validate methods via spike-recovery experiments and inter-laboratory comparisons .

Q. What safety protocols are critical when handling Methyldioxy, Trichloro- in laboratory settings?

• Methodology : Implement engineering controls (e.g., fume hoods, closed systems) to minimize exposure (). Use nitrile gloves, lab coats, and safety goggles. For respiratory protection, employ NIOSH-approved N95 masks if aerosolization is possible. Store the compound in airtight containers away from ignition sources, and neutralize spills with inert absorbents (e.g., vermiculite). Emergency showers and eye-wash stations must be accessible ( ).

Q. How can researchers synthesize Methyldioxy, Trichloro- with high purity for experimental use?

• Methodology : While direct synthesis protocols are scarce in the literature, analogous chlorinated methoxy compounds (e.g., dichloromethoxy trichloromethane, CAS 20524-83-8) suggest nucleophilic substitution as a viable route. React trichloromethanol with dichloromethane derivatives under anhydrous conditions, using catalysts like aluminum chloride. Purify via fractional distillation or column chromatography. Confirm purity via nuclear magnetic resonance (NMR) and high-resolution MS ().

Advanced Research Questions

Q. What in vitro models are suitable for studying species-specific metabolism of Methyldioxy, Trichloro-?

• Methodology : Primary hepatocyte cultures or liver microsomes from rodents (mice/rats) and humans can elucidate metabolic pathways. Use cytochrome P450 inhibitors (e.g., ketoconazole) to identify enzyme involvement. Monitor metabolites via LC-MS and compare kinetic parameters (Vmax, Km). Reference interspecies differences in vinylidene chloride metabolism () to design dose-response studies .

Q. How can contradictory data on the environmental persistence of Methyldioxy, Trichloro- be resolved statistically?

• Methodology : Apply meta-analysis to aggregate data from heterogeneous studies, adjusting for variables like pH, temperature, and organic carbon content. Use multivariate regression to identify confounding factors. For field studies, employ spatial-temporal modeling to account for localized degradation rates. Systematic literature screening (as in ’s chloroform assessment) ensures data quality .

Q. What molecular dynamics (MD) approaches predict the interaction of Methyldioxy, Trichloro- with biological receptors?

• Methodology : Build a 3D structure using the InChI key from (ClC(OC(Cl)(Cl)Cl)Cl). Perform docking simulations with proteins like cytochrome P450 2E1 or glutathione-S-transferase. Validate binding affinities via surface plasmon resonance (SPR) or isothermal titration calorimetry (ITC). Compare results with chloroform’s interaction mechanisms ().

Q. Which biomarkers are indicative of chronic exposure to Methyldioxy, Trichloro- in ecological studies?

• Methodology : Measure lipid peroxidation (malondialdehyde levels) and glutathione depletion in model organisms (e.g., zebrafish). Use transcriptomics to identify upregulated stress-response genes (e.g., HSP70, CYP1A). Cross-reference with chloroform’s hepatotoxicity markers () to establish dose thresholds .

Data Contradiction and Validation

Q. How should researchers address discrepancies in reported half-lives of Methyldioxy, Trichloro- in aquatic systems?

• Methodology : Replicate experiments under standardized OECD 309 guidelines for water-sediment systems. Control variables like microbial activity and UV exposure. Use stable isotope-labeled analogs (e.g., ¹³C-Methyldioxy) to track degradation pathways without interference from background contaminants ( ).

Methodological Standards

• Analytical Validation : Include limits of detection (LOD), precision (RSD < 15%), and recovery rates (80–120%) in publications.
• Ethical Compliance : Align with FINER criteria (Feasible, Interesting, Novel, Ethical, Relevant) when designing studies ( ).
• Data Transparency : Share raw datasets in repositories like Zenodo or Figshare to enable reproducibility.